Cas no 24407-09-8 (2-Propenoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecylester)

• Product Name: 2-Propenoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecylester
• CAS No: 24407-09-8
• MF: C₁₅H₉F₁₉O₃
• MW: 598.199831724167
• CID: 283735
• PubChem ID: 91179
• Update Time: 2025-04-19

2-Propenoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecylester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecylester
• [4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl] prop-2-enoate
• 3-(PERFLUORO-7-METHYLOCTYL)-2-HYDROXYPROPYL ACRYLATE
• EINECS 246-231-2
• PC9911
• 24407-09-8
• 3-(Perfluoro-7-methyloctyl)-2-hydroxypropylacrylate
• A817288
• 4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-Hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl acrylate
• SCHEMBL712656
• [4, 4, 5, 5, 6, 6, 7, 7, 8, 8, 9, 9, 10, 11, 11, 11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl] prop-2-enoate
• 2-propenoic acid [4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl] ester
• NS00010923
• DTXSID10880234
• VAHMONSDBBIGFL-UHFFFAOYSA-N

• Inchi： 1S/C15H9F19O3/c1-2-6(36)37-4-5(35)3-7(16,17)9(19,20)11(23,24)13(27,28)12(25,26)10(21,22)8(18,14(29,30)31)15(32,33)34/h2,5,35H,1,3-4H2
• InChI Key： VAHMONSDBBIGFL-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(C(C(C(C(CC(COC(C=C)=O)O)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 598.02500
• Monoisotopic Mass: 598.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.588
• Boiling Point: 306.3°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.332
• PSA: 46.53000
• LogP: 6.11130
• Solubility: Not determined

2-Propenoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecylester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：